4-methoxy-N-({4-methyl-5-[(2-{[3-(methylsulfanyl)phenyl]amino}-2-oxoethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzamide
Catalog No.
S1619641
CAS No.
M.F
C21H23N5O3S2
M. Wt
457.6 g/mol
Availability
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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-methoxy-N-({4-methyl-5-[(2-{[3-(methylsulfanyl)phenyl]amino}-2-oxoethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzamide
IUPAC Name
4-methoxy-N-[[4-methyl-5-[2-(3-methylsulfanylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
Molecular Formula
C21H23N5O3S2
Molecular Weight
457.6 g/mol
InChI
InChI=1S/C21H23N5O3S2/c1-26-18(12-22-20(28)14-7-9-16(29-2)10-8-14)24-25-21(26)31-13-19(27)23-15-5-4-6-17(11-15)30-3/h4-11H,12-13H2,1-3H3,(H,22,28)(H,23,27)
InChI Key
ZTTZPBVPLGKFOY-UHFFFAOYSA-N
SMILES
CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)SC)CNC(=O)C3=CC=C(C=C3)OC
Canonical SMILES
CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)SC)CNC(=O)C3=CC=C(C=C3)OC
XLogP3
2.5
Dates
Modify: 2023-07-18
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